molecular formula C5H12FNO2S B6146032 5-fluoropentane-1-sulfonamide CAS No. 1855739-63-7

5-fluoropentane-1-sulfonamide

Cat. No. B6146032
CAS RN: 1855739-63-7
M. Wt: 169.2
InChI Key:
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Description

5-Fluoropentane-1-sulfonamide (5-FPS) is a synthetic molecule that has become increasingly popular in scientific research due to its unique properties and applications. It has been used in a variety of areas, including drug discovery, materials science, and biochemistry. 5-FPS has a wide range of advantages over traditional molecules, such as its low toxicity, low cost, and easy synthesis. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and the potential future directions of 5-FPS research.

Scientific Research Applications

5-fluoropentane-1-sulfonamide has been used in a variety of scientific research applications, including drug discovery, materials science, and biochemistry. In drug discovery, 5-fluoropentane-1-sulfonamide has been used to synthesize a variety of novel compounds with potential therapeutic applications. In materials science, 5-fluoropentane-1-sulfonamide has been used to synthesize a variety of polymers with unique properties. In biochemistry, 5-fluoropentane-1-sulfonamide has been used to study the structure and function of proteins and other biomolecules.

Mechanism of Action

The mechanism of action of 5-fluoropentane-1-sulfonamide is not well understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. This inhibition can result in increased concentrations of the drug in the body, which can lead to increased efficacy or increased side effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-fluoropentane-1-sulfonamide are not well understood. However, it has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to increased concentrations of drugs in the body. It has also been shown to bind to certain proteins, which can lead to changes in the structure and function of these proteins.

Advantages and Limitations for Lab Experiments

5-fluoropentane-1-sulfonamide has a number of advantages for laboratory experiments, including its low cost, low toxicity, and easy synthesis. Additionally, it has a wide range of applications in drug discovery, materials science, and biochemistry. However, there are some limitations to its use in laboratory experiments, such as its lack of specificity for certain proteins and its lack of selectivity for certain enzymes.

Future Directions

The potential future directions of 5-fluoropentane-1-sulfonamide research include further studies on its mechanism of action, biochemical and physiological effects, and potential applications in drug discovery, materials science, and biochemistry. Additionally, further studies on the structure and function of proteins and other biomolecules could be conducted to better understand the effects of 5-fluoropentane-1-sulfonamide. Furthermore, further research on the synthesis of 5-fluoropentane-1-sulfonamide could lead to new and improved methods for synthesizing this molecule. Finally, further research could be conducted on the potential toxicity of 5-fluoropentane-1-sulfonamide, as well as its potential side effects.

Synthesis Methods

5-fluoropentane-1-sulfonamide can be synthesized from a variety of starting materials, such as pentanamide, 5-fluoropentan-1-ol, and sulfonic acid. The most common method for synthesizing 5-fluoropentane-1-sulfonamide is the reaction of pentanamide with 5-fluoropentan-1-ol, which produces 5-fluoropentane-1-sulfonamide and water. This reaction is typically performed in an aqueous solution at a temperature of 80°C. Other methods of synthesizing 5-fluoropentane-1-sulfonamide include the reaction of pentanamide with sulfonic acid, which produces 5-fluoropentane-1-sulfonamide and sodium sulfate, and the reaction of pentanamide with sulfuric acid, which produces 5-fluoropentane-1-sulfonamide and sodium bisulfate.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-fluoropentane-1-sulfonamide can be achieved through a nucleophilic substitution reaction between 5-fluoropentane-1-sulfonyl chloride and an amine.", "Starting Materials": [ "5-fluoropentane-1-sulfonyl chloride", "Amine (e.g. ammonia, methylamine, ethylamine)" ], "Reaction": [ "Add the amine to a solution of 5-fluoropentane-1-sulfonyl chloride in anhydrous solvent (e.g. dichloromethane, chloroform) at low temperature (0-5°C).", "Stir the reaction mixture for several hours at room temperature.", "Quench the reaction by adding water and extract the product with an organic solvent (e.g. diethyl ether, ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Purify the product by recrystallization or column chromatography using a suitable solvent system." ] }

CAS RN

1855739-63-7

Product Name

5-fluoropentane-1-sulfonamide

Molecular Formula

C5H12FNO2S

Molecular Weight

169.2

Purity

95

Origin of Product

United States

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